Cas no 5100-97-0 (1-Bromo-2-fluoro-4,5-dimethylbenzene)

• Product Name: 1-Bromo-2-fluoro-4,5-dimethylbenzene
• CAS No: 5100-97-0
• MF: C₈H₈BrF
• MW: 203.051525115967
• MDL: MFCD08695022
• CID: 2950747
• PubChem ID: 12607805
• Update Time: 2025-05-21

1-Bromo-2-fluoro-4,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-溴-2-氟-4,5-二甲基苯
• 1-BROMO-2-FLUORO-4,5-DIMETHYLBENZENE
• 1-Bromo-2-fluoro-4,5-dimethyl-benzene
• Benzene, 1-bromo-2-fluoro-4,5-dimethyl-
• 2-fluoro-4,5-dimethylbromobenzene
• AMY30371
• BBL103595
• STL557405
• 1-Bromo-4,5-dimethyl-2-fluorobenzene
• D87743
• MFCD08695022
• AKOS000280826
• SCHEMBL833057
• AB91658
• QAQMEWQVHCIKMW-UHFFFAOYSA-N
• 5100-97-0
• CS-0195398
• MS-20666
• 1-Bromo-2-fluoro-4,5-dimethylbenzene

• MDL： MFCD08695022
• Inchi： 1S/C8H8BrF/c1-5-3-7(9)8(10)4-6(5)2/h3-4H,1-2H3
• InChI Key： QAQMEWQVHCIKMW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C)=C(C)C=1)F

Computed Properties

• Exact Mass: 201.97934g/mol
• Monoisotopic Mass: 201.97934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 1-Bromo-2-fluoro-4,5-dimethylbenzene

Comprehensive Guide to 1-Bromo-2-fluoro-4,5-dimethylbenzene (CAS No. 5100-97-0): Properties, Applications, and Industry Insights

1-Bromo-2-fluoro-4,5-dimethylbenzene (CAS No. 5100-97-0) is a halogenated aromatic compound with significant relevance in organic synthesis and material science. Its molecular structure, featuring a bromine and fluorine substitution on a dimethylbenzene ring, makes it a versatile intermediate for pharmaceuticals, agrochemicals, and advanced materials. The compound’s unique reactivity and stability have garnered attention in research circles, particularly for designing high-performance polymers and electronic materials.

In recent years, the demand for halogenated aromatic compounds like 1-Bromo-2-fluoro-4,5-dimethylbenzene has surged due to their role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal for creating biologically active molecules, aligning with the growing focus on green chemistry and sustainable synthesis. Researchers frequently search for "efficient bromo-fluoro benzene derivatives" or "CAS 5100-97-0 applications," reflecting its industrial importance.

The compound’s physicochemical properties—including a molecular weight of 217.07 g/mol, melting point range of 45–50°C, and solubility in organic solvents—make it ideal for precision synthesis. Its electron-withdrawing characteristics enhance reactivity in nucleophilic substitutions, a topic often explored in "aryl halide reactivity studies." Additionally, its stability under high-temperature conditions suits applications in OLED manufacturing and liquid crystal displays (LCDs), areas trending in "advanced material innovations."

From an environmental perspective, 1-Bromo-2-fluoro-4,5-dimethylbenzene is scrutinized for its ecological impact, prompting studies on degradation pathways and safer alternatives. Regulatory frameworks like REACH and EPA guidelines emphasize proper handling, though it remains non-listed under stringent hazardous classifications. Users often inquire about "halogenated benzene safety profiles" or "CAS 5100-97-0 regulatory status," underscoring the need for transparent data.

Innovations in catalysis have further elevated the compound’s utility. For instance, palladium-catalyzed reactions using 5100-97-0 enable efficient C-C bond formation, a hotspot in "organic synthesis optimization" queries. The rise of AI-driven retrosynthesis tools has also spotlighted such intermediates, with platforms like IBM RXN for Chemistry referencing similar structures for molecular design.

In conclusion, 1-Bromo-2-fluoro-4,5-dimethylbenzene (CAS No. 5100-97-0) exemplifies the intersection of traditional chemistry and cutting-edge applications. Its adaptability in drug discovery, material science, and catalysis ensures sustained relevance, while ongoing research addresses sustainability challenges. For those exploring "functionalized benzene derivatives" or "high-purity halogenated aromatics," this compound offers a compelling case study.